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Compound of Interest

Compound Name: Direct Brown 95, Techincal grade

Cat. No.: B1144147

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Direct Brown 95, a trisazo
direct dye, for the histological staining of plant materials. This document outlines the dye's
properties, detailed experimental protocols, and expected outcomes for the visualization of
plant cell walls and tissues.

Introduction

Direct Brown 95 (C.I. 30145) is a water-soluble dye with a high affinity for cellulosic materials.
[1][2] This property makes it a suitable candidate for staining plant tissues, which are rich in
cellulose, for microscopic analysis. Its application in plant histology can aid in the visualization
of cell wall structures, tissue organization, and overall morphology. As a benzidine-based dye,
appropriate safety precautions must be taken during handling.[2][3]

Principle of Staining

Direct dyes, such as Direct Brown 95, bind to cellulosic fibers primarily through non-covalent
interactions, including hydrogen bonding and van der Waals forces. The linear and planar
structure of the dye molecule allows it to align with the long, straight chains of cellulose in the
plant cell wall, leading to a stable stain without the need for a mordant. The intensity of the
staining can be influenced by factors such as dye concentration, temperature, pH, and the
presence of electrolytes.
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Materials and Reagents

e Direct Brown 95 (C.I. 30145)

« Distilled or deionized water

o Ethanol series (e.g., 50%, 70%, 95%, 100%) for dehydration

» Fixative (e.g., Formalin-Aceto-Alcohol solution)

¢ Mounting medium (e.g., glycerol, commercial mounting media)
e Microscope slides and coverslips

e Staining jars

e Forceps and brushes

¢ Microtome or razor blades for sectioning

 Light microscope

Data Presentation

The following tables summarize the key properties of Direct Brown 95 and recommended
starting parameters for staining protocols.

Table 1: Properties of Direct Brown 95
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Property Value Reference
C.l. Name Direct Brown 95 [1]
C.I. Number 30145 [1]
CAS Number 16071-86-6 [4]
Molecular Formula Cs1H20NeNa209S [1]
Molecular Weight 698.57 g/mol [1]

Solubility in Water

35 g/L at 80-85 °C

[2]

Appearance

Reddish-brown to brown

powder

[1](2]

Table 2: Recommended Staining Protocol Parameters (Starting Points)

Parameter

Recommended Range

Notes

Fixation Time

12 - 24 hours

Dependent on sample size and

type.

Stain Concentration

0.1% - 1.0% (w/v) in distilled

water

Higher concentrations may

lead to overstaining.

Staining Time

15 - 60 minutes

Thicker sections may require

longer times.

Staining Temperature

Room Temperature to 60°C

Increased temperature can

enhance dye uptake.

pH of Staining Solution

6.0-8.0

Can be adjusted with dilute

acid or base.

Dehydration

Sequential ethanol series

To prepare for permanent

mounting.

Experimental Protocols
Preparation of Staining Solution
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Weigh out the desired amount of Direct Brown 95 powder. For a 0.5% (w/v) solution, dissolve
0.5 g of dye in 100 mL of distilled water.

Gently heat the solution while stirring to ensure the dye completely dissolves.

Allow the solution to cool to room temperature before use.

Filter the solution if any precipitate is observed.

Plant Material Preparation and Fixation

o Collect fresh plant material (e.g., stems, roots, leaves).
o Cut the material into small, manageable pieces.
e Immediately immerse the samples in a suitable fixative (e.g., FAA) for 12-24 hours.

o After fixation, wash the samples thoroughly with distilled water.

Sectioning

o Freehand Sectioning: For softer tissues, thin sections can be obtained using a sharp razor
blade.

¢ Microtome Sectioning: For more precise and thinner sections, embed the fixed tissue in
paraffin or a suitable resin and section using a microtome.

Staining Protocol

o Hydration: If using embedded sections, deparaffinize and rehydrate the sections through a
descending ethanol series to water. For fresh or fixed freehand sections, start from water.

e Staining: Immerse the sections in the prepared Direct Brown 95 staining solution for 15-60
minutes. The optimal time will vary depending on the tissue type and thickness.

» Washing: Briefly rinse the stained sections in distilled water to remove excess dye.

o Dehydration (for permanent slides): Dehydrate the sections through an ascending ethanol
series (e.g., 50%, 70%, 95%, 100%).

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

» Clearing (for permanent slides): Clear the sections in an appropriate clearing agent (e.g.,
xylene).

e Mounting: Mount the sections on a microscope slide with a suitable mounting medium and a
coverslip. For temporary mounts, sections can be mounted directly from water or glycerol.

Visualization and Expected Results

Examine the stained sections under a light microscope. Lignified and cellulosic cell walls
should appear in shades of brown. The intensity of the color will depend on the thickness of the
cell wall and the degree of lignification.

Safety Precautions

Direct Brown 95 is a benzidine-based dye and should be handled with caution. It is suspected
to have carcinogenic potential.[2][3] Always wear appropriate personal protective equipment
(PPE), including gloves, a lab coat, and safety glasses. Handle the dye powder in a well-
ventilated area or a fume hood to avoid inhalation. Dispose of the dye and any contaminated
materials in accordance with local regulations.

Diagrams

Click to download full resolution via product page

Caption: Experimental workflow for staining plant material with Direct Brown 95.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols for Staining Plant
Material with Direct Brown 95]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1144147#using-direct-brown-95-for-staining-plant-
material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1144147?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

